N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbutanamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbutanamide
• InChI: InChI=1S/C17H21FN2OS/c1-11(2)10-16(21)19-9-8-15-12(3)20-17(22-15)13-4-6-14(18)7-5-13/h4-7,11H,8-10H2,1-3H3,(H,19,21)
• InChI Key: CSGQAIDJFQJDCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)CCNC(=O)CC(C)C
• Molecular Formula: C17H21FN2OS
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbutanamide" involves several steps including condensation, chlorination, acylation, bromination, and ammomolysis. Key intermediates in the synthesis route are easily available, and the overall yield is reasonable. The structure of the main intermediates is confirmed through infrared spectrum, mass spectrum, and 1H NMR techniques (Song Hong-rui, 2009).

Molecular Structure Analysis

Molecular structure analysis has been conducted through single crystal diffraction, revealing that some compounds in this category are isostructural with triclinic, PĪ symmetry. The molecules are essentially planar, with some parts oriented roughly perpendicular to the plane of the rest of the molecule (B. Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021).

Chemical Reactions and Properties

Chemical reactions involving compounds of this category include nucleophilic displacement of bromide with fluoride, as demonstrated in the synthesis of specific radiolabeled compounds for studying CB1 cannabinoid receptors via positron emission tomography. The feasibility of this reaction highlights the chemical versatility and potential utility of these compounds in biological imaging (R. Katoch-Rouse, A. Horti, 2003).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are essential for understanding the behavior of these compounds under various conditions. While specific details on "this compound" are not available, related compounds exhibit distinct crystalline structures and physical behaviors that can be analyzed through X-ray diffraction methods and optimized using density functional techniques (Gülsüm Gündoğdu et al., 2019).

Chemical Properties Analysis

Chemical properties analysis involves understanding the reactivity, stability, and interactions of the compound with other chemicals. The compound's structure influences its reactivity and potential for forming bonds with other molecules, which is crucial for applications in medicinal chemistry and material science. Detailed chemical properties can be derived from spectroscopic characterization and theoretical studies, providing insights into the compound's behavior at the molecular level (Muhammad Haroon et al., 2018).

Scientific Research Applications

Metabolism and Disposition

N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbutanamide, as part of the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, showed extensive metabolism in humans. The compound was almost completely eliminated over a 9-day period, predominantly via feces, with a significant portion undergoing oxidation and subsequent metabolic transformation. This study highlighted the drug's extensive metabolism, indicating its potential for further pharmacokinetic studies and the development of related therapeutic agents (Renzulli et al., 2011).

Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. It is known that thiazole derivatives, which this compound is a part of, have been associated with diverse biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular function . For instance, some thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Thiazole derivatives are known to interact with a variety of biochemical pathways, leading to diverse downstream effects .

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .